Cas no 878892-59-2 (Benzenemethanamine, 4-(pentylsulfonyl)-)

• Product Name: Benzenemethanamine, 4-(pentylsulfonyl)-
• CAS No: 878892-59-2
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 651005
• PubChem ID: 69500501
• Update Time: 2025-04-19

Benzenemethanamine, 4-(pentylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-(pentylsulfonyl)-
• (4-pentylsulfonylphenyl)methanamine
• DTXSID40740670
• 878892-59-2
• 1-[4-(Pentane-1-sulfonyl)phenyl]methanamine
• SCHEMBL5593862

• Inchi： 1S/C12H19NO2S/c1-2-3-4-9-16(14,15)12-7-5-11(10-13)6-8-12/h5-8H,2-4,9-10,13H2,1H3
• InChI Key： PADIGTVKRHMMIP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CN)=CC=1)(CCCCC)(=O)=O

Computed Properties

• Exact Mass: 241.11365002g/mol
• Monoisotopic Mass: 241.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų